Cas no 1247625-25-7 (4-(chloromethyl)-2-(1-ethoxyethyl)-1,3-thiazole)

• Product Name: 4-(chloromethyl)-2-(1-ethoxyethyl)-1,3-thiazole
• CAS No: 1247625-25-7
• MF: C₈H₁₂ClNOS
• MW: 205.704979896545
• MDL: MFCD16079180
• CID: 4580553
• PubChem ID: 54594477
• Update Time: 2025-08-04

4-(chloromethyl)-2-(1-ethoxyethyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 4-Chloromethyl-2-(1-ethoxy-ethyl)-thiazole
• 4-(Chloromethyl)-2-(1-ethoxyethyl)-1,3-thiazole
• Thiazole, 4-(chloromethyl)-2-(1-ethoxyethyl)-
• 4-(chloromethyl)-2-(1-ethoxyethyl)-1,3-thiazole

• MDL： MFCD16079180
• Inchi： 1S/C8H12ClNOS/c1-3-11-6(2)8-10-7(4-9)5-12-8/h5-6H,3-4H2,1-2H3
• InChI Key： ZSFHOWIYRLZKQM-UHFFFAOYSA-N
• SMILES： S1C=C(CCl)N=C1C(OCC)C

Computed Properties

• Exact Mass: 205.033
• Monoisotopic Mass: 205.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4A^2

Additional information on 4-(chloromethyl)-2-(1-ethoxyethyl)-1,3-thiazole

Introduction to 4-(chloromethyl)-2-(1-ethoxyethyl)-1,3-thiazole (CAS No: 1247625-25-7)

4-(chloromethyl)-2-(1-ethoxyethyl)-1,3-thiazole, identified by the chemical abstracts service number 1247625-25-7, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic thiazole derivative has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The compound’s molecular framework, featuring a chloromethyl substituent at the 4-position and a 1-ethoxyethyl group at the 2-position, positions it as a versatile intermediate for the development of novel therapeutic agents.

The thiazole core is a privileged scaffold in drug discovery, known for its broad biological activity and favorable pharmacokinetic properties. Thiazole derivatives have been extensively explored for their antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The presence of the chloromethyl group enhances the reactivity of the molecule, making it a valuable precursor for further functionalization via nucleophilic addition reactions. This reactivity is particularly useful in constructing more complex molecular architectures, such as peptidomimetics or enzyme inhibitors.

The 1-ethoxyethyl side chain contributes to the lipophilicity of the compound, which can be advantageous for membrane permeability and bioavailability. This feature makes 4-(chloromethyl)-2-(1-ethoxyethyl)-1,3-thiazole a promising candidate for oral or topical administration. Additionally, the ethoxyethyl group can serve as a site for further derivatization, allowing chemists to fine-tune the physicochemical properties of the molecule to optimize its pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of thiazole derivatives as scaffolds for drug design. Studies have demonstrated that modifications at specific positions on the thiazole ring can significantly alter binding affinity and selectivity towards biological targets. For instance, computational screening has identified that compounds with electron-withdrawing groups at the 4-position, such as chloromethyl derivatives, exhibit enhanced binding interactions with certain enzymes and receptors.

In vitro studies have shown that 4-(chloromethyl)-2-(1-ethoxyethyl)-1,3-thiazole exhibits moderate activity against various bacterial strains, suggesting its potential as an antimicrobial agent. The chloromethyl group facilitates interactions with bacterial cell wall precursors or enzymes involved in metabolic pathways, leading to inhibitory effects. Furthermore, the ethoxyethyl side chain may contribute to membrane disruption by interacting with lipid bilayers, providing an additional mechanism of action.

Investigations into the synthesis of 4-(chloromethyl)-2-(1-ethoxyethyl)-1,3-thiazole have revealed efficient routes that leverage modern catalytic methods and green chemistry principles. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce the chloromethyl and ethoxyethyl groups with high regioselectivity. These methods not only improve yield but also minimize waste generation, aligning with sustainable pharmaceutical practices.

The biological activity of this compound has prompted exploration in combination therapies. By pairing 4-(chloromethyl)-2-(1-ethoxyethyl)-1,3-thiazole with other bioactive molecules, researchers aim to achieve synergistic effects that could enhance therapeutic outcomes. Such combinations are particularly relevant in oncology, where multi-target inhibition is often required to overcome drug resistance.

Future research directions may focus on exploring analogs of 4-(chloromethyl)-2-(1-ethoxyethyl)-1,3-thiazole that exhibit improved efficacy or reduced toxicity. Structure-activity relationship (SAR) studies will be crucial in identifying key structural determinants responsible for biological activity. Additionally, preclinical studies will be essential to evaluate pharmacokinetic parameters and potential side effects before moving into human trials.

The role of thiazole derivatives in addressing emerging infectious diseases cannot be overstated. With rising concerns over antibiotic resistance, novel antimicrobial agents are urgently needed. Compounds like 4-(chloromethyl)-2-(1-ethoxyethyl)-1,3-thiazole offer a promising starting point for developing next-generation antibiotics that target resistant bacterial strains.

In conclusion,4-(chloromethyl)-2-(1-ethoxyethyl)-1,3-thiazole (CAS No: 1247625-25-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in drug discovery efforts. Continued research into this compound and its derivatives will likely yield novel therapeutic agents that address critical unmet medical needs.